![molecular formula C17H23NO2 B262776 N-(2-cyclohex-1-en-1-ylethyl)-2-(4-methylphenoxy)acetamide](/img/structure/B262776.png)
N-(2-cyclohex-1-en-1-ylethyl)-2-(4-methylphenoxy)acetamide
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Overview
Description
N-(2-cyclohex-1-en-1-ylethyl)-2-(4-methylphenoxy)acetamide is a chemical compound commonly known as CYH-33. It is a synthetic compound that has been widely used in scientific research to investigate its potential biological and pharmacological properties. CYH-33 has been shown to have a range of effects on biological systems, including anti-inflammatory, analgesic, and anti-cancer properties. In
Mechanism of Action
The mechanism of action of CYH-33 is not fully understood, but it is believed to act through the inhibition of certain enzymes and signaling pathways involved in inflammation and cancer. Studies have shown that CYH-33 can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. Additionally, CYH-33 has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a signaling pathway involved in inflammation and cancer.
Biochemical and Physiological Effects:
CYH-33 has been shown to have a range of biochemical and physiological effects. Studies have demonstrated that CYH-33 can reduce the production of inflammatory cytokines and prostaglandins, leading to a decrease in inflammation and pain. Additionally, CYH-33 has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to a decrease in cancer cell proliferation.
Advantages and Limitations for Lab Experiments
One advantage of CYH-33 is its ability to selectively target certain enzymes and signaling pathways involved in inflammation and cancer, making it a potential candidate for the development of new drugs for the treatment of these conditions. However, one limitation of CYH-33 is its limited solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research and development of CYH-33. One potential direction is the investigation of its potential as a treatment for chronic pain and inflammatory diseases. Additionally, further research could be done to investigate its potential as an anti-cancer agent, particularly in combination with other chemotherapy drugs. Furthermore, the development of new analogs of CYH-33 with improved solubility and bioavailability could lead to the development of more effective drugs for the treatment of these conditions.
Synthesis Methods
The synthesis of CYH-33 involves a multi-step process that begins with the reaction of 2-cyclohex-1-en-1-ol with ethyl bromoacetate to form 2-(cyclohex-1-en-1-yl)ethyl acetate. This compound is then reacted with sodium methoxide to form the sodium salt, which is then reacted with 4-methylphenol to obtain CYH-33.
Scientific Research Applications
CYH-33 has been widely used in scientific research to investigate its potential biological and pharmacological properties. Studies have shown that CYH-33 has anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Additionally, CYH-33 has been shown to have anti-cancer properties, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro.
properties
Molecular Formula |
C17H23NO2 |
---|---|
Molecular Weight |
273.37 g/mol |
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-2-(4-methylphenoxy)acetamide |
InChI |
InChI=1S/C17H23NO2/c1-14-7-9-16(10-8-14)20-13-17(19)18-12-11-15-5-3-2-4-6-15/h5,7-10H,2-4,6,11-13H2,1H3,(H,18,19) |
InChI Key |
LLHOXTVMJXVYPQ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)OCC(=O)NCCC2=CCCCC2 |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)NCCC2=CCCCC2 |
Origin of Product |
United States |
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